![molecular formula C20H22N2O4 B4679704 N-methyl-3-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}benzamide](/img/structure/B4679704.png)
N-methyl-3-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}benzamide
Overview
Description
N-methyl-3-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}benzamide, also known as MFB-1, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of cancer research. MFB-1 belongs to a class of compounds known as benzamides, which have been shown to possess anti-tumor properties.
Mechanism of Action
The mechanism of action of N-methyl-3-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}benzamide is not fully understood. However, it has been proposed that this compound inhibits the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. HDACs are overexpressed in many types of cancer, and their inhibition has been shown to induce cell cycle arrest and apoptosis in cancer cells. Therefore, it is possible that the anti-tumor properties of this compound are due to its ability to inhibit HDAC activity.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been reported to induce the expression of genes involved in cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to increase the acetylation of histones, which is a marker of HDAC inhibition. In addition, this compound has been shown to decrease the levels of several proteins involved in cell proliferation and survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-methyl-3-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}benzamide in lab experiments is its specificity for HDAC inhibition. Unlike other HDAC inhibitors, this compound does not inhibit all classes of HDACs, which may reduce the risk of off-target effects. However, one of the limitations of using this compound is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-methyl-3-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}benzamide. One area of interest is the development of this compound analogs with improved solubility and potency. Another area of interest is the evaluation of this compound in combination with other anti-cancer agents to determine if it has synergistic effects. Additionally, further studies are needed to determine the mechanism of action of this compound and to identify its molecular targets in cancer cells.
Scientific Research Applications
N-methyl-3-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}benzamide has been shown to possess anti-tumor properties in various preclinical studies. It has been reported to inhibit the growth of several types of cancer cells, including breast, colon, and lung cancer cells. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. These findings suggest that this compound has potential as a therapeutic agent for the treatment of cancer.
properties
IUPAC Name |
N-methyl-3-[[4-(oxolan-2-ylmethoxy)benzoyl]amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-21-19(23)15-4-2-5-16(12-15)22-20(24)14-7-9-17(10-8-14)26-13-18-6-3-11-25-18/h2,4-5,7-10,12,18H,3,6,11,13H2,1H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDWXNECKNOLNPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)OCC3CCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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